6-chlorospiro[1H-3,1-benzoxazine-4,4'-piperidine]-2-one;hydrochloride

• IUPAC Name: 6-chlorospiro[1H-3,1-benzoxazine-4,4'-piperidine]-2-one;hydrochloride
• InChI: InChI=1S/C12H13ClN2O2.ClH/c13-8-1-2-10-9(7-8)12(17-11(16)15-10)3-5-14-6-4-12;/h1-2,7,14H,3-6H2,(H,15,16);1H
• InChI Key: ZHSLOGOHAKCUNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12C3=C(C=CC(=C3)Cl)NC(=O)O2.Cl
• Molecular Formula: C12H14Cl2N2O2
• Molecular Weight: 289.15 g/mol

Description

The compound “6-chlorospiro[1H-3,1-benzoxazine-4,4’-piperidine]-2-one;hydrochloride” is a chemical compound that falls under the category of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Synthesis Analysis

The synthesis of piperidine derivatives involves various intra- and intermolecular reactions. For instance, the synthesis of “6-chlorospiro[1H-3,1-benzoxazine-4,4’-piperidine]-2-one;hydrochloride” involves 4 steps of amide coupling. The starting materials include 6-chlorospiro[3,1-benzoxazine-4,4’-piperidin]-2(1H)-one and 6-Chloro-1H-indole-3-carboxylic acid.

Future Directions

Piperidine derivatives, including “6-chlorospiro[1H-3,1-benzoxazine-4,4’-piperidine]-2-one;hydrochloride”, continue to be a pivotal cornerstone in the production of drugs. Their diverse pharmacophoric features make them suitable for various therapeutic applications, and they are expected to play a significant role in future drug discovery.